Cas no 255396-14-6 (Cytidine 5'-(tetrahydrogen triphosphate), 2'-deoxy-4'-thio-)

• Product Name: Cytidine 5'-(tetrahydrogen triphosphate), 2'-deoxy-4'-thio-
• CAS No: 255396-14-6
• MF: C₉H₁₆N₃O₁₂P₃S
• MW: 483.22252368927
• CID: 1426566
• Update Time: 2023-03-29

Cytidine 5'-(tetrahydrogen triphosphate), 2'-deoxy-4'-thio- Chemical and Physical Properties

Names and Identifiers

• Cytidine 5'-(tetrahydrogen triphosphate), 2'-deoxy-4'-thio-

• Inchi： 1S/C9H16N3O12P3S/c10-7-1-2-12(9(14)11-7)8-3-5(13)6(28-8)4-22-26(18,19)24-27(20,21)23-25(15,16)17/h1-2,5-6,8,13H,3-4H2,(H,18,19)(H,20,21)(H2,10,11,14)(H2,15,16,17)/t5-,6+,8+/m0/s1
• InChI Key： IJSRVQVMDFCFCZ-SHYZEUOFSA-N
• SMILES： C(OP(=O)(O)OP(O)(=O)OP(O)(O)=O)[C@H]1S[C@@H](N2C=CC(N)=NC2=O)C[C@@H]1O

Computed Properties

• Exact Mass: 243.068
• Monoisotopic Mass: 243.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124A^2